![molecular formula C16H24N2O B7511878 N-(2,4,6-trimethylphenyl)azepane-1-carboxamide](/img/structure/B7511878.png)
N-(2,4,6-trimethylphenyl)azepane-1-carboxamide
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Overview
Description
N-(2,4,6-trimethylphenyl)azepane-1-carboxamide, commonly known as TMA-1, is a synthetic compound that belongs to the class of substituted amphetamines. It was first synthesized in 1997 by a team of researchers at Purdue University, and since then, it has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
TMA-1 acts as a releasing agent for serotonin, norepinephrine, and dopamine, leading to an increase in their extracellular concentrations. This effect is mediated by the inhibition of the reuptake of these neurotransmitters and the stimulation of their release from presynaptic neurons. The exact mechanism of action of TMA-1 is not fully understood, but it is believed to involve the activation of the trace amine-associated receptor 1 (TAAR1) and the vesicular monoamine transporter 2 (VMAT2).
Biochemical and Physiological Effects
The biochemical and physiological effects of TMA-1 are similar to those of other amphetamines. TMA-1 increases the release of monoamine neurotransmitters, leading to an increase in alertness, energy, and euphoria. It also causes an increase in heart rate, blood pressure, and body temperature. Prolonged use of TMA-1 can lead to tolerance, dependence, and addiction.
Advantages and Limitations for Lab Experiments
One advantage of using TMA-1 in lab experiments is its potency as a releasing agent for serotonin, norepinephrine, and dopamine. This makes it a useful tool for studying the role of these neurotransmitters in various physiological and pathological conditions. However, one limitation of using TMA-1 is its potential for abuse and addiction. Therefore, caution should be exercised when handling and using TMA-1 in lab experiments.
Future Directions
There are several future directions for the study of TMA-1. One direction is to investigate its potential as a therapeutic agent for the treatment of depression and other mood disorders. Another direction is to study its effects on other neurotransmitter systems, such as the glutamatergic and GABAergic systems. Additionally, the development of new analytical methods for the detection of TMA-1 and other designer drugs in biological samples is an important area of research. Finally, the study of the long-term effects of TMA-1 on the brain and behavior is an important direction for future research.
Conclusion
In conclusion, TMA-1 is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of TMA-1 in various fields and to develop safe and effective methods for its use.
Synthesis Methods
The synthesis of TMA-1 involves a multistep process that starts with the reaction of 2,4,6-trimethylbenzaldehyde with nitroethane in the presence of a catalyst to form 2,4,6-trimethylphenyl-2-nitropropene. This intermediate is then reduced to 2,4,6-trimethylphenethylamine using a reducing agent such as lithium aluminum hydride. Finally, the amine is acylated with a carboxylic acid derivative to obtain TMA-1.
Scientific Research Applications
TMA-1 has been studied for its potential applications in various fields, including pharmacology, neuroscience, and forensic science. In pharmacology, TMA-1 has been shown to act as a potent serotonin-norepinephrine-dopamine releasing agent, making it a potential candidate for the treatment of depression and other mood disorders. In neuroscience, TMA-1 has been used as a tool to study the role of monoamine neurotransmitters in the brain. In forensic science, TMA-1 has been identified as a designer drug, and its detection in biological samples has been used to determine drug use.
properties
IUPAC Name |
N-(2,4,6-trimethylphenyl)azepane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O/c1-12-10-13(2)15(14(3)11-12)17-16(19)18-8-6-4-5-7-9-18/h10-11H,4-9H2,1-3H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTNAGOIKROXAGB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)NC(=O)N2CCCCCC2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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